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Compound of Interest

Compound Name: Chloroacetic acid

Cat. No.: B1668787

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of monochloroacetic acid
(MCA), a pivotal building block in organic synthesis. The document details its historical
discovery, outlines modern industrial production methods with specific experimental protocols,
presents its physicochemical properties in a structured format, and explores its significant
applications, particularly within the pharmaceutical industry.

A Historical Perspective: The Discovery of
Monochloroacetic Acid

The journey of monochloroacetic acid began in the mid-19th century, with several notable
chemists contributing to its initial preparation and characterization.

e 1843: An Impure Beginning The French chemist Félix LeBlanc was the first to prepare
monochloroacetic acid in an impure form.[1] His pioneering work involved the chlorination
of acetic acid in the presence of sunlight.[1]

e 1857: Purification and Confirmation The year 1857 marked a significant milestone in the
history of MCA, with two independent syntheses of the pure compound. The German
chemist Reinhold Hoffmann achieved this by refluxing glacial acetic acid with chlorine under
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the influence of sunlight.[1] Concurrently, French chemist Charles Adolphe Wurtz
synthesized monochloroacetic acid through the hydrolysis of chloroacetyl chloride.[1]

The timeline below illustrates these key discoveries:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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